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Compound of Interest

Compound Name:
1-(Boc-amino)-2-

(ethylamino)ethane

Cat. No.: B054407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
CAS Number: 113283-93-5 IUPAC Name: tert-butyl N-[2-(ethylamino)ethyl]carbamate

Molecular Formula: C₉H₂₀N₂O₂ Molecular Weight: 188.27 g/mol [1]

Summary of Physical Properties
This section provides a comprehensive overview of the key physical and chemical properties of

tert-butyl N-[2-(ethylamino)ethyl]carbamate. The data has been compiled from various sources

to ensure accuracy and relevance for research and development applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b054407?utm_src=pdf-interest
https://www.evitachem.com/product/evt-347471
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Physical Appearance Colorless to light yellow liquid EvitaChem

Boiling Point

Data not available; generally

falls within common ranges for

similar compounds

[1]

Melting Point
Not applicable (liquid at room

temperature)
-

Density Data not available -

Flash Point 122°C [2]

Solubility

Soluble in polar organic

solvents (e.g., methanol,

ethanol)

EvitaChem

Stability

Stable under standard

laboratory conditions; sensitive

to strong acids or bases

[1]

Experimental Protocols for Physical Property
Determination
While specific experimental data for all physical properties of CAS 113283-93-5 are not publicly

available, standardized methods are routinely employed for their determination. The following

protocols outline the general procedures for measuring key physical properties of liquid organic

compounds.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for determining the

boiling point of small quantities of a liquid.

Apparatus:
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Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)

Sample of CAS 113283-93-5

Procedure:

A small amount of the liquid sample is placed in the small test tube.

The capillary tube, with its sealed end facing upwards, is placed inside the test tube

containing the sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The Thiele tube is gently heated. As the temperature rises, a slow stream of bubbles will

emerge from the open end of the capillary tube.

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Density Measurement (Pycnometer Method)
Density is the mass of a substance per unit volume. The pycnometer method is a precise

technique for determining the density of liquids.
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Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.001 g)

Constant temperature bath

Sample of CAS 113283-93-5

Distilled water (for calibration)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m₁).

The pycnometer is filled with distilled water and placed in the constant temperature bath until

it reaches thermal equilibrium (e.g., 20°C). The water level is adjusted to the mark, and the

pycnometer is weighed again (m₂).

The pycnometer is emptied, dried, and then filled with the sample liquid (CAS 113283-93-5).

The filled pycnometer is brought to the same constant temperature as the water and

weighed (m₃).

The density of the sample is calculated using the following formula: Density_sample = [(m₃ -

m₁) / (m₂ - m₁)] * Density_water

Role in Organic Synthesis: An Experimental
Workflow
CAS 113283-93-5 is a valuable intermediate in organic synthesis, primarily utilized as a

protected diamine. The tert-butoxycarbonyl (Boc) group serves as a protecting group for one of

the amine functionalities, allowing for selective reactions at the other amine group. A common

application is in the synthesis of more complex molecules, such as N-(2-aminoethyl)-N-ethyl-
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2,2,2-trifluoroacetamide. The following diagram illustrates the logical workflow for this two-step

synthesis.

Synthetic Workflow of N-(2-aminoethyl)-N-ethyl-2,2,2-trifluoroacetamide

Step 1: Deprotection

Step 2: Acylation

CAS 113283-93-5
(tert-butyl N-[2-(ethylamino)ethyl]carbamate)

N-ethylethane-1,2-diamine
(Deprotected Intermediate)

Boc Deprotection

Acidic Condition
(e.g., Trifluoroacetic Acid)

Final Product
(N-(2-aminoethyl)-N-ethyl-2,2,2-trifluoroacetamide)

Acylation

Acylating Agent
(e.g., Trifluoroacetic anhydride)

Click to download full resolution via product page

Caption: Synthetic pathway from CAS 113283-93-5.

This workflow demonstrates the utility of CAS 113283-93-5 as a building block in multi-step

organic synthesis. The selective removal of the Boc protecting group under acidic conditions

yields the free diamine, which can then be acylated to introduce the trifluoroacetamide moiety.

This controlled, stepwise approach is fundamental in the development of complex molecules

for pharmaceutical and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
CAS 113283-93-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054407#cas-113283-93-5-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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